![molecular formula C30H35ClN4O4S2 B2993397 N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1321775-12-5](/img/structure/B2993397.png)
N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride
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Description
N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C30H35ClN4O4S2 and its molecular weight is 615.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
Quinazoline derivatives have been synthesized and screened for various biological activities. For example, Patel et al. (2009) synthesized fluoro substituted benzothiazoles with sulphonamido quinazolinyl imidazole for biological and pharmacological screening, highlighting antimicrobial, anti-inflammatory, and anticonvulsant activities (Patel, Sreenivasa, Jayachandran, & Kumar, 2009). Similarly, Rahman et al. (2014) explored the synthesis of quinazoline derivatives as potential diuretic and antihypertensive agents, revealing significant biological activity (Rahman, Rathore, Siddiqui, Parveen, & Yar, 2014).
Anticancer and Antimicrobial Potential
The anticancer and antimicrobial potential of quinazoline and benzamide derivatives has been a focus of several studies. Marsham et al. (1989) investigated quinazoline antifolate thymidylate synthase inhibitors, identifying compounds with enhanced potency in culture and suggesting their potential as antitumor agents (Marsham, Chambers, Hayter, Hughes, Jackman, O'Connor, Bishop, & Calvert, 1989). This indicates the utility of such compounds in the development of new anticancer therapies.
Electrophysiological Activity
Investigations into the electrophysiological activity of N-substituted benzamides, such as the study by Morgan et al. (1990), demonstrate the potential of these compounds in developing selective class III agents for cardiac applications (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990). This highlights the relevance of such compounds in cardiovascular research.
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H34N4O4S2.ClH/c1-4-32(5-2)19-20-33(30-31-26-17-14-24(38-3)21-28(26)39-30)29(35)23-12-15-25(16-13-23)40(36,37)34-18-8-10-22-9-6-7-11-27(22)34;/h6-7,9,11-17,21H,4-5,8,10,18-20H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVRIVBVVVATKGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H35ClN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
615.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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